Cas no 2227869-45-4 (rac-(1R,3R)-2,2-dimethyl-3-(5-methylpyridin-3-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(5-methylpyridin-3-yl)cyclopropylmethanamine
• CAS No: 2227869-45-4
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 6235216
• PubChem ID: 165675051
• Update Time: 2025-05-23

rac-(1R,3R)-2,2-dimethyl-3-(5-methylpyridin-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(5-methylpyridin-3-yl)cyclopropylmethanamine
• EN300-1817636
• 2227869-45-4
• rac-[(1R,3R)-2,2-dimethyl-3-(5-methylpyridin-3-yl)cyclopropyl]methanamine

• Inchi： 1S/C12H18N2/c1-8-4-9(7-14-6-8)11-10(5-13)12(11,2)3/h4,6-7,10-11H,5,13H2,1-3H3/t10-,11-/m1/s1
• InChI Key： VIBRDRYJFDADDK-GHMZBOCLSA-N
• SMILES： NC[C@@H]1[C@@H](C2C=NC=C(C)C=2)C1(C)C

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(5-methylpyridin-3-yl)cyclopropylmethanamine

Racemic (1R,3R)-2,2-Dimethyl-3-(5-Methylpyridin-3-yl)Cyclopropylmethanamine: A Comprehensive Overview

Racemic (1R,3R)-2,2-Dimethyl-3-(5-Methylpyridin-3-yl)Cyclopropylmethanamine, also known by its CAS Registry Number 2227869-45-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane derivatives and features a unique combination of structural elements that contribute to its versatile properties. The molecule consists of a cyclopropane ring substituted with a methyl group at positions 1 and 3, a pyridine ring at position 3, and an amine group at position 1. These structural features make it an intriguing subject for both academic research and industrial applications.

The synthesis of racemic (1R,3R)-2,2-dimethyl-3-(5-methylpyridin-3-yl)cyclopropylmethanamine involves a multi-step process that typically begins with the preparation of the pyridine derivative. The cyclopropane ring is then formed through a series of reactions that include alkylation and cyclization steps. The stereochemistry of the compound is carefully controlled during the synthesis to ensure the desired configuration at positions 1 and 3. This compound has been extensively studied for its potential as a building block in drug design due to its ability to form stable interactions with biological targets.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The unique strain energy associated with the cyclopropane ring allows for enhanced binding affinities to certain protein targets, making this class of compounds highly valuable in drug discovery efforts. For instance, researchers have explored the use of (1R,3R)-cyclopropylmethanamine derivatives as inhibitors of enzymes involved in cancer progression. These studies have demonstrated that the compound's ability to modulate enzyme activity can be fine-tuned by modifying the substituents on the pyridine ring or adjusting the stereochemistry of the molecule.

In addition to its role in drug discovery, racemic (1R,3R)-cyclopropylmethanamine has also found applications in materials science. Its rigid structure and ability to form hydrogen bonds make it an ideal candidate for use in self-assembling materials and supramolecular chemistry. Recent advancements in this field have utilized this compound as a key component in constructing nanoscale architectures with potential applications in electronics and sensing technologies.

The CAS Registry Number 2227869-45-4 serves as a unique identifier for this compound within chemical databases, facilitating its identification and retrieval in scientific literature. This standardized nomenclature is crucial for maintaining consistency across different research domains and ensuring accurate communication among scientists worldwide.

In conclusion, racemic (1R,3R)-cyclopropylmethanamine represents a fascinating example of how structural complexity can lead to functional diversity in organic compounds. Its applications span from drug discovery to materials science, with ongoing research continuing to uncover new potentials for this versatile molecule. As advancements in synthetic methodology and computational modeling continue to evolve, it is likely that this compound will play an increasingly important role in both academic and industrial settings.